Methyl 4-(methoxymethyl)-1-methylpyrrole-2-carboxylate
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Description
Methyl 4-(methoxymethyl)-1-methylpyrrole-2-carboxylate is a useful research compound. Its molecular formula is C9H13NO3 and its molecular weight is 183.207. The purity is usually 95%.
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Scientific Research Applications
Metabolic and Enzymatic Processes
Research delves into the intricacies of metabolic pathways and enzyme activities involving methylation and carboxylation reactions, which are central to numerous biological and chemical processes. For instance, methylation reactions play a crucial role in DNA regulation and expression, influencing gene activity and cellular function without altering the genetic code itself. Similarly, carboxylation reactions are pivotal in biosynthetic pathways, contributing to the metabolism of amino acids and fatty acids. These processes are essential for understanding various aspects of cellular biology, including epigenetics and energy metabolism ((Bertolo & McBreairty, 2013), (Sauter et al., 2013)).
Chemical Synthesis and Modification
The synthesis and functionalization of chemical compounds, including esters and ethers, are critical in the development of new materials and drugs. Research in this area explores the creation of novel compounds with specific properties, such as enhanced solubility or altered biological activity, which can lead to advancements in various fields including pharmacology, material science, and industrial chemistry. Studies focusing on the modification of molecular structures to achieve desired characteristics are pivotal for the advancement of chemical synthesis techniques ((Tanaka & Mochizuki, 2010), (Liu et al., 2002)).
Environmental and Energy Applications
The environmental impact of chemical processes and their role in energy systems is another area of significant research interest. Studies examine how chemical reactions, including those involving methylation and carboxylation, can be harnessed or mitigated to address environmental concerns. This includes research into biofuels, greenhouse gas reduction, and the development of environmentally friendly manufacturing processes. Understanding the ecological implications of chemical synthesis and the potential for renewable energy sources is essential for sustainable development ((Yong et al., 2013), (Werner et al., 2012)).
Properties
IUPAC Name |
methyl 4-(methoxymethyl)-1-methylpyrrole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3/c1-10-5-7(6-12-2)4-8(10)9(11)13-3/h4-5H,6H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AYAXNFRUAQTKOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=C1C(=O)OC)COC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.